Cas no 67911-21-1 (6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione)

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Properties

Names and Identifiers

• 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
• Caronicanhydride
• 3,3-Dimethyl-1,2-cyclopropanedicarboxylic Anhydride
• Caronic anhydride
• 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 6,6-dimethyl-
• KSC626S3R
• EBD2585
• QKAHKEDLPBJLFD-UHFFFAOYSA-N
• STK504828
• BBL013304
• TRA0024313
• AM61643
• SY014553
• AB0063990
• AB1006353
• Caronic acid anhydride
• C2596
• 6,6-dimethyl-3-oxabicyclo[3.1.0]hex-2,4-dione
• CS-0015906
• FT-0658766
• EC 614-164-1
• BB 0260142
• 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione; Caronic anhydride
• NS00007771
• AKOS005171679
• EN300-82369
• DTXSID40438803
• 67911-21-1
• A835932
• 3,3-dimethyl-1,2-cyclopropanedicarboxylic acid anhydride
• DS-17876
• SCHEMBL3381973
• (1R,5S)-6,6-Dimethyl-3-oxabicyclo(3.1.0)hexane-2,4-dione
• 3,3-Dimethyl-1,2-cyclopropane Dicarboxylic Anhydride
• MFCD09751198
• Paxlovid intermediate
• ALBB-007822
• DB-011637
• +Expand

• MDL： MFCD09751198
• InChIKey： QKAHKEDLPBJLFD-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3/c1-7(2)3-4(7)6(9)10-5(3)8/h3-4H,1-2H3
• SMILES： O1C(C2([H])C([H])(C1=O)C2(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 140.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.047344113g/mol
• Heavy Atom Count: 10
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.34200
• PSA: 43.37000
• Refractive Index: 1.499
• Boiling Point: 137°C/14mmHg(lit.)
• Melting Point: 53.0 to 57.0 deg-C
• Flash Point: 113 ºC
• Sensitiveness: Moisture Sensitive
• Density: 1.274

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%